Cas no 5467-84-5 (1,3-bis(2-phenylethyl)urea)

• Product name: 1,3-bis(2-phenylethyl)urea
• CAS No: 5467-84-5
• MF: C₁₇H₂₀N₂O
• Molecular Weight: 268.3535
• MDL: MFCD00276305
• CID: 1593415
• PubChem ID: 95244

1,3-bis(2-phenylethyl)urea Properties

Names and Identifiers

• 1,3-bis(2-phenylethyl)urea
• N,N'-Bis(phenethyl)urea
• BRN 2747402
• N,N'-di(2-phenylethyl)urea
• Urea, 1,3-diphenethyl- (6CI,7CI,8CI)
• diphenethylurea
• 1,3-Diphenethylurea
• n,n'-bis(2-phenylethyl)urea
• N,N'-Diphenethylurea
• 1,3-bis(phenethyl)urea
• Urea, N,N'-bis(2-phenylethyl)-
• SBB023376
• N,N'-Bis(phenethyl)urea; BRN 2747402; N,N'-di(2-phenylethyl)urea; Urea, 1,3-diphenethyl- (6CI,7CI,8CI); diphenethylurea; 1,3-Diphenethylurea; n,n'-bis(2-phenylethyl)urea; N,N'-Diphenethylurea; 1,3-bis(phenethyl)urea; 1,3-diphenethylurea; N,N'-bis(2-phenylethyl)urea; Urea, N,N'-bis(2-phenylethyl)-; SBB023376; N,N'-diphenethylurea;
• Oprea1_637137
• 1,3-Diphenylethylurea
• EN300-230456
• Urea, 1,3-diphenethyl-
• UNII-9J0Y1CP1F8
• SCHEMBL6032606
• CS-0240889
• DTXSID00203130
• NSC-25433
• 9J0Y1CP1F8
• AE-562/41718220
• MFCD00276305
• NSC 25433
• NSC25433
• AKOS000313113
• VMQLWVGHPWFHEI-UHFFFAOYSA-N
• CHEBI:203225
• Diphenethylurea, N,N'-
• Z211772800
• 5467-84-5
• STK347613
• 4-12-00-02470 (Beilstein Handbook Reference)
• G41697

• MDL： MFCD00276305
• Inchi： InChI=1S/C17H20N2O/c20-17(18-13-11-15-7-3-1-4-8-15)19-14-12-16-9-5-2-6-10-16/h1-10H,11-14H2,(H2,18,19,20)
• InChIKey： VMQLWVGHPWFHEI-UHFFFAOYSA-N
• SMILES： O=C(NCCC1=CC=CC=C1)NCCC2=CC=CC=C2

Computed Properties

• 精确分子量: 268.1577
• 同位素质量: 268.158
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 3
• 重原子数量: 20
• 可旋转化学键数量: 8
• 复杂度: 242
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 41.1Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.085
• Boiling Point: 497.3°C at 760 mmHg
• 闪点: 186.3°C
• Refractive Index: 1.572
• PSA: 41.13
• LogP: 3.55280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives